molecular formula C18H31BrN2 B8592325 2-bromo-N1,N1-dihexylbenzene-1,4-diamine

2-bromo-N1,N1-dihexylbenzene-1,4-diamine

Cat. No.: B8592325
M. Wt: 355.4 g/mol
InChI Key: QHHFKPNTJJKNMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-N1,N1-dihexylbenzene-1,4-diamine is a brominated aromatic diamine with two hexyl groups attached to the N1 position of the benzene ring. The bromine atom at the 2-position further modulates electronic properties, making it distinct from non-halogenated analogs.

Properties

Molecular Formula

C18H31BrN2

Molecular Weight

355.4 g/mol

IUPAC Name

2-bromo-1-N,1-N-dihexylbenzene-1,4-diamine

InChI

InChI=1S/C18H31BrN2/c1-3-5-7-9-13-21(14-10-8-6-4-2)18-12-11-16(20)15-17(18)19/h11-12,15H,3-10,13-14,20H2,1-2H3

InChI Key

QHHFKPNTJJKNMF-UHFFFAOYSA-N

Canonical SMILES

CCCCCCN(CCCCCC)C1=C(C=C(C=C1)N)Br

Origin of Product

United States

Comparison with Similar Compounds

Brominated Benzene-1,4-Diamine Derivatives

2-Bromo-N1,N1,N4,N4-Tetramethylbenzene-1,4-Diamine
  • Structure : Bromine at the 2-position, methyl groups on both N1 and N3.
  • Key Differences : Smaller alkyl groups (methyl vs. hexyl) reduce steric hindrance and increase crystallinity.
2,5-Dibromobenzene-1,4-Diamine (CAS 586-77-6)
  • Similarity score: 0.85 compared to the target compound .
N1,N4-Bis(4-Bromophenyl)-N1,N4-Diphenylbenzene-1,4-Diamine
  • Structure : Bulky bromophenyl and phenyl groups on both N1 and N4.
  • Structural data available via PubChem, but biological activity unreported .

Table 1: Brominated Derivatives Comparison

Compound Substituents Molecular Weight Key Properties
Target Compound N1,N1-dihexyl, 2-Br 339.29 g/mol High lipophilicity
2-Bromo-N1,N1,N4,N4-tetramethyl analog N1,N4-tetramethyl, 2-Br 287.18 g/mol Lower steric bulk
2,5-Dibromobenzene-1,4-diamine No alkyl, 2,5-diBr 265.93 g/mol High electrophilicity

Alkyl-Substituted Benzene-1,4-Diamines

2-Bromo-1-N-Butylbenzene-1,4-Diamine (CAS 1247739-67-8)
  • Structure : Butyl group at N1, bromine at 2-position.
  • Key Differences: Shorter alkyl chain reduces lipophilicity (logP ~2.5 vs. ~5.0 for dihexyl analog). Potential intermediate in pharmaceutical synthesis .
N1,N1-Dimethylbenzene-1,3-Diamine Hydrochloride (CAS 2836-04-6)
  • Structure : Methyl groups on N1, 1,3-diamine substitution.
  • Key Differences : Altered ring substitution (1,3 vs. 1,4) affects electronic distribution and solubility. Safety data available for hydrochloride form .

Table 2: Alkyl-Substituted Analogs

Compound Alkyl Groups Halogen Solubility Application
Target Compound Dihexyl Br Low in water Material science
2-Bromo-N1-butyl analog Butyl Br Moderate in DMSO Synthetic intermediate
N1,N1-Dimethyl-1,3-diamine HCl Methyl None High in water Laboratory reagent

Halogenated and Reactive Derivatives

2,6-Dichlorobenzene-1,4-Diamine
  • Reactivity: Autoxidizes to quinone diimine, a protein-reactive electrophile.
  • Comparison : Bromine in the target compound may slow oxidation compared to chlorine, reducing reactivity.
2-Nitro-N1-Phenylbenzene-1,4-Diamine
  • Structure : Nitro group at 2-position, phenyl at N1.
  • Key Differences : Nitro group increases oxidative toxicity. Safety data highlights hazards (e.g., skin irritation) .
(N1Z,N4Z)-N1,N4-Bis(4-Bromobenzylidene)Benzene-1,4-Diamine
  • Activity : Exhibits antibacterial properties against Staphylococcus aureus and Escherichia coli. DFT studies suggest planar geometry enhances DNA intercalation .
  • Comparison : Target compound’s dihexyl groups may hinder planar stacking, reducing antimicrobial efficacy.
ICI (8-(Chloromethyl)-9'-Purine-2,6-Diamine)
  • Activity : High DNA intercalation due to bicyclic planar structure. Target compound’s bromine and alkyl groups may limit similar interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.